2-(2,4-dichlorophenyl)-1(2H)-phthalazinone

• IUPAC Name: 2-(2,4-dichlorophenyl)phthalazin-1-one
• InChI: InChI=1S/C14H8Cl2N2O/c15-10-5-6-13(12(16)7-10)18-14(19)11-4-2-1-3-9(11)8-17-18/h1-8H
• InChI Key: JGJOUVXWWNCONA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NN(C2=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H8Cl2N2O
• Molecular Weight: 291.1 g/mol

Description

2-(2,4-Dichlorophenyl)-1(2H)-phthalazinone (DCPA) is a synthetic compound used in various scientific research applications. It is a highly versatile compound that has been used in a wide range of studies, from chemical synthesis to biochemical and physiological effects. DCPA has a wide range of applications, from drug development to environmental protection.

Scientific Research Applications

Antimicrobial Applications

2-(2,4-dichlorophenyl)-1(2H)-phthalazinone derivatives have demonstrated significant antimicrobial properties. For instance, the synthesis of various phthalazin-1(2H)-one derivatives has led to compounds with pronounced antimicrobial activities. These compounds are synthesized through reactions like nucleophilic attachment and have been effective in combating microbial agents (El-Hashasha et al., 2017). Similarly, other studies have synthesized phthalazinone derivatives with strong antimicrobial properties, further highlighting the compound's potential in this area (Abubshait et al., 2011).

Applications in Polymer Science

Phthalazinone has been extensively used in the synthesis of polymers. Notably, aromatic polyamides derived from phthalazinone demonstrate high thermal stability and solubility in various solvents, making them suitable for engineering applications (Cheng et al., 2002). A novel phthalazinone poly(aryl ether sulfone ketone) with a carboxyl group has been developed, exhibiting high thermal stability and potential for engineering thermoplastic applications (Xuan et al., 2003).

Advanced Synthesis Techniques

Recent advances in the synthesis of phthalazin-1(2H)-one derivatives have shown the compound's versatility in drug discovery. These advancements include novel methodologies for creating differently substituted and functionalized derivatives, crucial in medicinal chemistry (Terán et al., 2019).

Applications in Material Science

In material science, phthalazinone has been used to create crosslinkable poly(aryl ether nitriles) with improved thermal stability and solvent resistance after cross-linking. This indicates its potential in developing materials with enhanced durability and resistance properties (Dong et al., 2014).